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Compound of Interest

Compound Name: XZ739

Cat. No.: B8134222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of XZ739, a potent and selective PROTAC (Proteolysis-Targeting Chimera) Bcl-xL

degrader. Adherence to these procedures is vital for ensuring laboratory safety and

environmental compliance. As XZ739 is intended for research use only, all handling and

disposal must be conducted by trained personnel familiar with the potential hazards of

chemical compounds.

Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for XZ739 is not publicly available, data from

analogous compounds, such as other PROTAC Bcl-xL degraders, and general chemical safety

principles dictate a cautious approach. The following table summarizes key information for

XZ739 and recommended safety precautions.
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Property Value / Precaution Source

Chemical Name

4-(4-((4'-chloro-4,4-dimethyl-

3,4,5,6-tetrahydro-[1,1'-

biphenyl]-2-

yl)methyl)piperazin-1-yl)-N-((4-

(((15R)-1-((2-(2,6-

dioxopiperidin-3-yl)-1,3-

dioxoisoindolin-4-yl)amino)-12-

methyl-16-(phenylthio)-3,6,9-

trioxa-12-azahexadecan-15-

yl)amino)-3-

((trifluoromethyl)sulfonyl)pheny

l)sulfonyl)benzamide

MedKoo Biosciences

CAS Number 2365172-19-4 MedKoo Biosciences

Molecular Formula C65H76ClF3N8O12S3 MedKoo Biosciences

Molecular Weight 1349.99 g/mol MedKoo Biosciences

Appearance Solid Probechem Biochemicals

Personal Protective Equipment

(PPE)

Safety glasses with side

shields, chemical-resistant

gloves (e.g., nitrile), lab coat.

General Laboratory Safety

Handling

Avoid inhalation of dust and

contact with skin and eyes.

Use in a well-ventilated area or

a chemical fume hood.

General Laboratory Safety

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area.

Recommended long-term

storage at -20°C.

MedKoo Biosciences

Hazard Class (Assumed) Hazardous Chemical Waste.

Treat as a cytotoxic and

Inferred from similar

compounds
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environmentally hazardous

substance.

Experimental Protocols: Proper Disposal of XZ739
The following step-by-step protocol must be followed for the disposal of XZ739 and materials

contaminated with it. This procedure is designed to minimize exposure and ensure compliance

with hazardous waste regulations.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid XZ739 waste, including unused or expired product, contaminated personal

protective equipment (gloves, disposable lab coats), and contaminated lab supplies (e.g.,

weighing paper, pipette tips) in a dedicated, clearly labeled hazardous waste container.

The container must be made of a chemically resistant material (e.g., high-density

polyethylene) and have a secure, tight-fitting lid.

Label the container as "Hazardous Waste: XZ739 (Cytotoxic Chemical Waste)" and

include the accumulation start date.

Liquid Waste:

Collect all liquid waste containing XZ739, including residual solutions and the first rinse of

contaminated glassware, in a dedicated, leak-proof, and shatter-resistant hazardous

waste container.

The container should be clearly labeled as "Hazardous Liquid Waste: XZ739 in [Solvent

Name] (Cytotoxic Chemical Waste)" and include the accumulation start date and the

approximate concentration of XZ739.

Do not mix with other solvent waste streams unless compatible.

Sharps Waste:
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Any sharps (needles, razor blades) contaminated with XZ739 must be disposed of in a

designated, puncture-resistant sharps container that is also labeled as containing

chemical waste.

2. Decontamination of Labware:

For reusable glassware, perform an initial rinse with a small amount of the solvent used to

dissolve the XZ739. This first rinseate must be collected as hazardous liquid waste.

Subsequent rinses with detergent and water can be performed after the initial hazardous

rinse is collected.

3. Storage of Waste:

Store all hazardous waste containers in a designated, secure satellite accumulation area

within the laboratory.

Ensure secondary containment is used for all liquid waste containers to prevent spills.

Keep waste containers closed at all times, except when adding waste.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.

Do not dispose of XZ739 down the drain or in the regular trash.

Follow all institutional and local regulations for hazardous waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of XZ739 and associated waste.
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XZ739 Disposal Workflow

Start: XZ739 Waste Generated

Identify Waste Type

Solid Waste (e.g., powder, contaminated PPE)

Solid

Liquid Waste (e.g., solutions, rinseate)

Liquid

Contaminated Sharps

Sharps

Collect in Labeled Solid Hazardous Waste Container Collect in Labeled Liquid Hazardous Waste Container with Secondary Containment Collect in Labeled Puncture-Resistant Sharps Container

Store in Designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: A flowchart illustrating the proper segregation and disposal procedure for XZ739
waste.

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for XZ739].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8134222#xz739-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8134222?utm_src=pdf-body-img
https://www.benchchem.com/product/b8134222?utm_src=pdf-body
https://www.benchchem.com/product/b8134222#xz739-proper-disposal-procedures
https://www.benchchem.com/product/b8134222#xz739-proper-disposal-procedures
https://www.benchchem.com/product/b8134222#xz739-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8134222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8134222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8134222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

